There are various kinds of pollutants in our environment from the discharged sewage that damage human's health. Determination of multiple pollutants is important for safety and the detection methods are always needed. This study reports a determination method for p-nitrophenol (p-np) and copper ions by using the dual fluorescence centers of N,S co-doped CDs (N,S-CDs). N,S-CDs was prepared by hydrothermal treatment of thiourea and citric acid in NN dimethylformamide. The as-prepared N,S-CDs are spherical particles with size distribution of 1.20±0.42 nm, as well as functional groups such as thiol and carboxyl. The rich surface species endow the CDs dual fluorescence centers at 380 nm/460 nm and 550 nm/625 nm. Interestingly, the fluorescence at 380 nm/460 nm can be quenched by p-np, while the fluorescence at 550/625 nm can be quenched by copper ions. Mechanism investigations revealed that inner filter effect of p-np and combination with copper ions are responsible for the fluorescence quenching. Determination methods are thus found with detection limits of 6.47×10−6 mol L−1 for p-np and 6.0×10−7 mol L−1 for Cu2+. Piped water are tested and the results are satisfactory with recoveries in the range of 94.33%—100.67% for p-np and 98.67%—106.33% for Cu2+. In conclusion, this work provides a new approach for determination of multiple targets by using the dual fluorescence of N,S-CDs.

Whole cell biocatalysis is an environment-friendly method for selective synthesis of bioactive isomers of conjugated linolenic acid (CLnA), the potential anticarcinogenic, antiatherogenic and a number of other therapeutic qualities bearing substance. Present study was design to use Lactobacillus plantarum as a whole cell biocatalyst for production of CLnA using linolenic acid (α-LNA) as a substrate. After optimization of biotransformation conditions such as pH, time and α-LNA concentration, the maximum CLnA conversion 70 μg ml−1 was achieved at 48 h with 0.71 mg ml−1 α-LNA under aerobic conditions. HPLC analysis with the diode array detector showed distinct absorption maxima at 270 nm and 267 nm for two separated CLnA isomers. GC-MS analysis of DMOX derivatives of obtained product reveals cis-9, trans-11, cis-15 as one of the major isomer. These results highlight the ability of L. plantarum to produce specific CLnA isomers of different biological and physiological activities at optimized conditions. Hence the microbially produced CLnAs can be good sources for nutritional and health benefits, as functional foods or fermented dairy products, for human and animal intake.

Black chokeberry is a deciduous perennial shrub. As a kind of berried fruit plants, its fruit is sweet and sour with a slightly astringent. It is not only rich in nutrients but also has high health functions. The fruits of black chokeberry are rich in proanthocyanidins, anthocyanins and other polyphenolic bioactive components. Considering the instability of proanthocyanidins, anthocyanins and polyphenolic components, the extraction, purification, and determination could influence the recovery and content evaluation of black chokeberry significantly. This paper reviewed and compared research on the extraction, purification, and determination of main chemical components of black chokeberry, to provide references for efficient use of resources. Recent years, black chokeberry used in food industries, mainly as it has strong antioxidant and anti-aging properties. Besides that, hypoglycemic, anti-inflammatory, antibacterial, hepatoprotective and anti-cancer effects of black chokeberry were also reviewed. It is expected to provide a support for the application of black chokeberry fruits in healthcare field. Meanwhile, a variety of juices, wines, preserves, teas, effervescent tablets, and nutritional supplements used black chokeberry summarized in this review. It could provide reference for further utilization and development of black chokeberry in functional food.

Slag is one of the industrial wastes of iron and steel smelting, the recycling of which is a research hotspot in recent years. The acidity of slag is one of the important indexes affecting the reuse of slag. Therefore, the rapid analysis of slag acidity is particularly important for industrial production and resource recovery. The feasibility of laser induced breakdown spectroscopy (LIBS) technology combined with machine learning method for the acidity analysis of slag was explored in the present work. Firstly, the LIBS spectral data of 30 slag samples were collected, and an optimal spectral pretreatment method was explored. On this basis, the variable importance measurement (VIM) based on random forest (RF) algorithm is used to screen the feature variables of LIBS spectral data of slag samples. Then, the grid search method is used to optimize the parameters of the RF calibration model. Based on the optimized spectral data and model parameters, a quantitative analysis model of slag acidity was established. In order to further verify the prediction performance of this model, it is compared with other models. The results show that the best prediction performance of slag acidity is obtained based on the combination of LIBS and VIM-RF model, of which the determination coefficient of prediction set (R2) is 0.9412, the relative analysis error (RPD) is 4.123, the root mean square error (RMSE) is 0.5358, and the average relative error (MRE) is 0.4166. This study shows that LIBS combined with VIM-RF is an effective method for rapid quantitative analysis of metallurgical slag, which can provide a reference for other index analysis in the metallurgical industry.

RNA-binding proteins (RBPs) play central roles in the regulation of gene expression in eukaryotes. The elucidation of complex RNA‒protein interaction patterns and specific binding sites has been the subject of intensive research in recent years. However, large-scale RNA‒protein binding site (RBS) identification remains an urgent issue due to the lack of broad and unbiased RBP enrichment methods. In this study, a novel strategy for RBS identification was developed by using a psoralen probe (PP) for large-scale RBP enrichment. A total of 1957 high-confidence RBPs with good reproducibility were identified via mass spectrometry. A total of 1783 protein groups (91.1%) were previously annotated as RBPs. To identify RBSs, the enriched RBPs were treated with two different methods: digestion via ribonucleases (RNases) or hydrofluoric acid (HF). A total of 448 high-confidence RBSs were identified by using the former strategy, and 1301 high-confidence RBSs were identified by using the latter method. By comparing the identification results of cross-linking sites in both methods, it was observed that the binding of RNA to RBP was less likely to occur on acidic amino acids. Furthermore, the HF method can identify RBS in a more unbiased manner than the RNase method. The above mentioned results suggest the potential of both methods for large-scale RBS identification.

In this study, metal composite oxides grown on nickel foam were prepared, which were modified by dopamine and biochar to obtain cauliflower-shaped Co2MnO4/NF@PDA/BC adsorption material to adsorb cationic dyes from aqueous solutions. The maximum adsorption amounts qmax for methylene blue (MB), malachite green (MG), and crystal violet (CV) were 8.44, 41.03 and 3.39 mg g−1, and the adsorption aligned with the Langmuir isothermal model as single molecular layer adsorption on a homogeneous surface. The adsorption experiments of dyes were conducted using lake water in the environment, and the adsorption rates of MB, MG, and CV were 91.4%, 94.8% and 85.1%, respectively. Meanwhile, the material has wide pH applicability (3–9), and good adsorption-desorption cycle performance. In addition, the synthesized adsorbent Co2MnO4/NF@PDA/BC and the control adsorbent were investigated and shown to have good adsorption capacity. In conclusion, the adsorbent materials synthesized in this work have some application prospects in dye wastewater adsorption.

Cu2+ sensors constructed by supramolecular assembly have attracted increasing attentions but the ones with one dimensional linearly assembled structures remain less investigated. In this paper, a C2–symmetric indolo[3,2-b]carbazole (compd. 4) has been facilely synthesized. The two symmetric substitutes of 4 are connected in a rigid way to avoid their intramolecular interaction, and thus favoring supramolecular assembly due to its intermolecular interaction with copper(II). Various techniques including Uv–Vis, fluorescent, 1HNMR, HRMS and TEM indicate that 4 could be able to serve as a 1D-assembly-based Cu2+ specific chromogenic sensor. This work paves the way for the search of novels copper sensors with more ingenious mechanisms.

MicroRNAs (miRNAs) are crucial for various basic cellular processes and have been regarded as an important indicator for pathogenesis and development of cancer. While miRNAs are characterized by short sequence length, large single cell copy number variation, low abundance in vivo, and high homologous sequence similarity. The development of miRNA detection methods with high sensitivity, good selectivity and low cost is the key to study the function of miRNA. In this article, a method combining isothermal chain replacement amplification and G-quadruplex (G4) specific detection is developed for highly specific and sensitive detection of miRNA. By designing proper DNA sequences, a three-stranded DNA complex was formed and produced a lot of G4 structure sequences, which can be stained by specific fluorescence dye and quantified. In the experiment, the fluorescence dye shows extremely high specificity, which brings excellent signal discrimination, so that the target miRNAs can be accurately detected. Experiments under high background noise also verified this method is highly selective for target miRNAs. This method holds great imagination in expanding the detection methods to more platforms, such as nanopore sensors, because it alters the secondary structure of DNA sequences.

A gas-phase absorption detector (GPAD) was developed using a surface-mount 235 nm light-emitting diode (LED) as the light source. Modules for housing the LED and photodiode were three-dimensional printed. A stainless-steel tube was used as the detection cell. To perform long path absorption detection, a fused silica full-ball lens (5 mm diameter) was employed to collimate the light produced by the UV-LED with a viewing angle of 120°. The light attenuation coefficient (αb) was measured to be 0.025±0.001 cm−1. The optimum path length with the maximum signal-to-noise ratio was obtained at ca. 80 cm. This result agreed with the theoretical calculation for optimum path length, i.e., 2/αb. The GPAD was coupled with an automated analysis system and applied to detect nitrite in water. The automated system added citric acid and ethanol into a water sample, and nitrite was converted to gaseous nitrous acid (HONO), which has a strong absorption at 235 nm. The produced HONO was purged with air, followed by water removal, and then detected with the GPAD. The method was used to detect nitrate and total dissolved nitrogen (TDN) in water as well. Nitrate was reduced to nitrite through a photo-induced reaction with a conversion efficiency of ca. 60%. TDN was converted to nitrate by using an alkaline persulfate digestion method, followed by photoreduction to nitrite, and detected by using the automated system. The limits of detection were 0.4 μM, 3.9 μM, and 6.7 μM (94 μg N/L) for nitrite, nitrate, and TDN, respectively.

Industry progressing caused the pollutants into the surface and groundwater, including organic pollutants such as phenylenediamine and heavy metals such as Cr (VI). Herein, a simple “three-in-one” strategy based on MOF-199 was demonstrated. The MOF-199 catalytic system could be used for the rapid detection of Cr (VI) with a linear range of 0.5 – 50.0 µM (LOD: 0.1 µM) and o-phenylenediamine (OPD) with a linear range of 7.0-250.0 µM (LOD: 0.5 µM). This method also offered efficient phenylenediamine isomers discrimination in just 15 min. Meanwhile, Cr (VI) was reduced to Cr (III) and the degradation of OPD was carried out. Given simple synthesis, high sensitivity, easy operation, and low cost, the method presented a potential platform for on-site detection of pollutants in water samples.